Cas no 21675-02-5 (N-4-(2-Bromoacetyl)phenylacetamide)

• Product Name: N-4-(2-Bromoacetyl)phenylacetamide
• CAS No: 21675-02-5
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD00728749
• CID: 51848
• PubChem ID: 12364739
• Update Time: 2025-04-18

N-4-(2-Bromoacetyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-bromoacetyl)phenyl)acetamide
• N-[4-(2-bromoacetyl)phenyl]Acetamide
• N-[4-(bromoacetyl)phenyl]acetamide
• p-acetamidophenacyl bromide
• 4-Acetamidophenacyl bromide
• N-[4-(2-Bromoacetyl)phenyl)acetamide
• Acetamide, N-[4-(2-bromoacetyl)phenyl]-
• 4-acetylaminophenacyl bromide
• 4'-Acetamido-2-bromoacetophenone
• BDOHURFEYYDIQE-UHFFFAOYSA-N
• SBB041193
• STL227788
• 7372AD
• A878965
• MFCD00728749
• CS-W004001
• WAA67502
• DTXSID90494378
• 21675-02-5
• AKOS000269477
• AKOS BBS-00004805
• AC-8447
• FT-0710716
• EN300-110463
• AS-8786
• Acetamide, N-[4-(bromoacetyl)phenyl]-
• SCHEMBL773314
• DB-066595
• N-4-(2-Bromoacetyl)phenylacetamide

• MDL： MFCD00728749
• Inchi： 1S/C10H10BrNO2/c1-7(13)12-9-4-2-8(3-5-9)10(14)6-11/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： BDOHURFEYYDIQE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 254.98900
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.531
• Boiling Point: 433.168 °C at 760 mmHg
• Flash Point: 215.773 °C
• PSA: 46.17000
• LogP: 2.29560

N-4-(2-Bromoacetyl)phenylacetamide Security Information

• Hazardous Material Identification：